Cas no 1701510-83-9 (2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride)

2-(5-Bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride is a specialized organosulfur compound featuring a bromo- and difluoro-substituted phenoxy group linked to an ethanesulfonyl chloride moiety. This reagent is particularly valuable in synthetic chemistry as a versatile electrophilic intermediate, enabling the introduction of sulfonyl groups into target molecules under controlled conditions. The presence of bromo and difluoro substituents enhances its reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. Its well-defined structure ensures consistent performance in the synthesis of sulfonamides, sulfonate esters, and other sulfonyl derivatives. The compound is typically handled under anhydrous conditions due to the sensitivity of the sulfonyl chloride group, making it suitable for advanced pharmaceutical and agrochemical applications.

2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride structure

1701510-83-9 structure

Product Name:2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride

CAS No:1701510-83-9

MF:C₈H₆BrClF₂O₃S

MW:335.550246715546

CID:6263800

PubChem ID:107102056

Update Time:2025-09-27

2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride
- 1701510-83-9
- EN300-1144647
- Inchi： 1S/C8H6BrClF2O3S/c9-5-3-6(11)8(12)7(4-5)15-1-2-16(10,13)14/h3-4H,1-2H2
- InChI Key： ZFGQCUKDSSYVLI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)OCCS(=O)(=O)Cl)F)F

Computed Properties

Exact Mass: 333.88776g/mol
Monoisotopic Mass: 333.88776g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 51.8Å²

2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1144647-0.05g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	0.05g	$468.0	2023-10-25
Enamine	EN300-1144647-0.1g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	0.1g	$490.0	2023-10-25
Enamine	EN300-1144647-0.25g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	0.25g	$513.0	2023-10-25
Enamine	EN300-1144647-0.5g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	0.5g	$535.0	2023-10-25
Enamine	EN300-1144647-1.0g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9		1g	$857.0	2023-05-24
Enamine	EN300-1144647-2.5g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	2.5g	$1089.0	2023-10-25
Enamine	EN300-1144647-5.0g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9		5g	$2485.0	2023-05-24
Enamine	EN300-1144647-10.0g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9		10g	$3683.0	2023-05-24
Enamine	EN300-1144647-1g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	1g	$557.0	2023-10-25
Enamine	EN300-1144647-5g	2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride	1701510-83-9	95%	5g	$1614.0	2023-10-25

2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1701510-83-9)

2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1701510-83-9) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and difluoro substituents, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure enables it to participate in cross-coupling reactions and nucleophilic substitutions, making it invaluable for modern drug discovery and material science.

The growing demand for fluorinated compounds and sulfonyl-based reagents in the chemical industry has spotlighted 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride. Researchers are particularly interested in its role in developing targeted therapies and sustainable agrochemicals, aligning with trends like green chemistry and precision medicine. Its CAS No. 1701510-83-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

One of the most discussed topics in organic chemistry forums is the synthetic versatility of sulfonyl chlorides. This compound’s 5-bromo-2,3-difluorophenoxy moiety enhances its reactivity in palladium-catalyzed reactions, a hot topic in catalysis research. Additionally, its stability under controlled conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry applications.

From an industrial perspective, 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride is often highlighted in patents related to crop protection and pharmaceutical intermediates. Its difluorophenoxy group is known to improve the bioavailability of drug candidates, a critical factor in medicinal chemistry. Companies focusing on custom synthesis and contract research frequently list this compound in their catalogs, catering to the demand for tailor-made solutions.

Environmental and regulatory considerations are also driving interest in this compound. With stricter guidelines on chemical safety and waste management, researchers are exploring eco-friendly synthetic routes for 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride. Its potential for low-toxicity applications aligns with the OECD principles of sustainable chemistry, a trending topic in academic and industrial circles.

In summary, 2-(5-bromo-2,3-difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1701510-83-9) stands at the intersection of innovation and practicality. Its multifunctional reactivity, coupled with its relevance to cutting-edge research, ensures its continued prominence in the chemical and life sciences sectors. As the scientific community prioritizes efficient synthesis and sustainable practices, this compound is poised to remain a focal point for future advancements.